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Compound of Interest

Compound Name:
Methyl 3-hydroxythiophene-2-

carboxylate

Cat. No.: B147631 Get Quote

For researchers and professionals in the dynamic fields of chemical synthesis and drug

development, the responsible management of chemical waste is not merely a regulatory

obligation but a cornerstone of a safe and ethical research environment. This guide provides a

detailed, step-by-step protocol for the proper disposal of Methyl 3-hydroxythiophene-2-
carboxylate (CAS No. 5118-06-9), ensuring the safety of laboratory personnel and the

protection of our environment. While a specific Safety Data Sheet (SDS) for this compound is

not readily available, this document synthesizes information from the known hazards of

analogous thiophene and hydroxythiophene derivatives to establish a robust and cautious

disposal strategy.

Section 1: Hazard Assessment and Waste Identification
Methyl 3-hydroxythiophene-2-carboxylate, with the molecular formula C₆H₆O₃S, is a solid,

white to light yellow crystal powder.[1][2] Due to the presence of the thiophene ring, a structure

known to be harmful and an irritant, this compound must be handled as hazardous chemical

waste.[3][4] Any materials that come into contact with Methyl 3-hydroxythiophene-2-
carboxylate, including personal protective equipment (PPE), contaminated labware, and spill

cleanup materials, must also be treated as hazardous waste.[3][5]

Key Hazard Considerations:

Toxicity: Thiophene and its derivatives are generally considered toxic.[4]
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Irritation: Similar compounds are known to cause skin and eye irritation.[6][7]

Environmental Hazard: Thiophene derivatives can be harmful to the environment, and their

release into sewer systems or waterways should be strictly avoided.[7]

The following table summarizes essential data for Methyl 3-hydroxythiophene-2-
carboxylate:

Property Value Source(s)

CAS Number 5118-06-9 [2][8]

Molecular Formula C₆H₆O₃S [8][9]

Molecular Weight 158.18 g/mol [8][9]

Appearance

White to pale yellow or pale

cream to pale brown crystals

or powder

[2]

Melting Point 38-43 °C [8]

Solubility Slightly soluble in water [1]

Storage
Store at 4°C, protected from

light
[10]

Section 2: Personal Protective Equipment (PPE) and
Spill Management
Prior to handling Methyl 3-hydroxythiophene-2-carboxylate, all personnel must be equipped

with the appropriate PPE. In the event of a spill, a clear and immediate response plan is crucial

to mitigate exposure and contamination.

Required Personal Protective Equipment:

Eye Protection: Safety goggles or a face shield are mandatory.[7]

Hand Protection: Wear double-layered nitrile gloves.[3]
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Body Protection: A lab coat must be worn at all times.[3]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

necessary.[6]

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.

Containment: For solid spills, carefully sweep up the material to avoid generating dust.[6] For

liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[3]

Collection: Carefully collect the absorbed material or swept solids into a clearly labeled

hazardous waste container.[3]

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol)

followed by soap and water.[3]

Waste Disposal: All cleaning materials, including contaminated absorbent, must be collected

and disposed of as hazardous waste.[3]

Section 3: Step-by-Step Disposal Protocol
The disposal of Methyl 3-hydroxythiophene-2-carboxylate must adhere to all local, state,

and federal regulations. The following protocol provides a framework for its safe collection and

disposal.

1. Waste Segregation and Collection:

Solid Waste: Collect pure Methyl 3-hydroxythiophene-2-carboxylate, contaminated

spatulas, weigh boats, and other disposable labware in a dedicated, clearly labeled

hazardous waste container.[3] The container should be made of a compatible material, such

as high-density polyethylene (HDPE).

Liquid Waste: If the compound is in solution, collect the waste in a labeled, leak-proof

hazardous waste container. Do not mix with other incompatible waste streams.[3]
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Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated

PPE in a designated hazardous waste bag.[3]

2. Labeling:

All hazardous waste containers must be clearly labeled with the following information:[11]

The words "Hazardous Waste"

The full chemical name: "Methyl 3-hydroxythiophene-2-carboxylate"

The approximate quantity of the waste

The date of waste generation

The name and contact information of the principal investigator

3. Storage:

Store sealed hazardous waste containers in a designated and secure Satellite Accumulation

Area (SAA).[12][13] The SAA should be:

At or near the point of waste generation.[13]

In a well-ventilated area.[11]

Away from incompatible materials.[13]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[3] Do not attempt to dispose of this chemical down the drain or in regular trash.[14]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl 3-hydroxythiophene-2-carboxylate.
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Caption: Workflow for the safe disposal of Methyl 3-hydroxythiophene-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 3-hydroxythiophene-2-carboxylate | 5118-06-9 [chemicalbook.com]

2. Methyl 3-hydroxythiophene-2-carboxylate, 97% 25 g | Request for Quote | Thermo
Scientific Chemicals [thermofisher.com]

3. benchchem.com [benchchem.com]

4. oxfordlabfinechem.com [oxfordlabfinechem.com]

5. vumc.org [vumc.org]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. fishersci.com [fishersci.com]

8. 3-羟基噻酚-2-羧酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]

9. scbt.com [scbt.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147631?utm_src=pdf-body-img
https://www.benchchem.com/product/b147631?utm_src=pdf-body
https://www.benchchem.com/product/b147631?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7160233.htm
https://www.thermofisher.com/order/catalog/product/B22129.14
https://www.thermofisher.com/order/catalog/product/B22129.14
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_Hydroxy_2_thiophen_3_YL_pyridine.pdf
https://www.oxfordlabfinechem.com/msds/(T-08903)%20THIOPHENE.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10159_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC214302500&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/566977
https://www.scbt.com/p/methyl-3-hydroxythiophene-2-carboxylate-5118-06-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. chemscene.com [chemscene.com]

11. danielshealth.com [danielshealth.com]

12. ehrs.upenn.edu [ehrs.upenn.edu]

13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

14. acs.org [acs.org]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of Methyl
3-hydroxythiophene-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147631#methyl-3-hydroxythiophene-2-carboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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